2-(2-Amino-5-(4-chlorophenyl)pyrimidin-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol

• IUPAC Name: 2-[2-amino-5-(4-chlorophenyl)pyrimidin-4-yl]-5-(3-methylbut-2-enoxy)phenol
• InChI: InChI=1S/C21H20ClN3O2/c1-13(2)9-10-27-16-7-8-17(19(26)11-16)20-18(12-24-21(23)25-20)14-3-5-15(22)6-4-14/h3-9,11-12,26H,10H2,1-2H3,(H2,23,24,25)
• InChI Key: DFNSWEVCBUEOFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC=C(C=C3)Cl)N)O)C
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

2-(2-Amino-5-(4-chlorophenyl)pyrimidin-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol is a useful research compound. Its molecular formula is C21H20ClN3O2 and its molecular weight is 381.86. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Amino-5-(4-chlorophenyl)pyrimidin-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Amino-5-(4-chlorophenyl)pyrimidin-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Characterization This compound, due to its complex structure, is likely involved in research focused on chemical synthesis and the characterization of novel organic compounds. Its derivatives, such as pyrazolo[1,5-a]pyrimidines, have been synthesized under microwave radiation, showing potential antifungal abilities against several phytopathogens like Colletotrichum gloeosporioides (Zhang et al., 2016). This indicates a research interest in developing new compounds with specific biological activities.

Antimicrobial and Anticancer Activity Compounds structurally related to 2-(2-Amino-5-(4-chlorophenyl)pyrimidin-4-yl)-5-((3-methylbut-2-en-1-yl)oxy)phenol have been explored for their biological activities. For instance, 2-amino-4-{4'-[(4''-chlorophenyl) (phenyl) methyl amino]-phenyl}-6-aryl pyrimidines have shown moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria as well as fungi (J.V.Guna & D.M.Purohit, 2012). This suggests potential applications in developing new antimicrobial agents.

Characterization of Environmental Toxicants Research into related chlorophenols and chlorocatechols has highlighted their environmental impact, particularly their ability to induce DNA base oxidation in human lymphocytes (Michałowicz & Majsterek, 2010). This work contributes to understanding the toxicological effects of phenolic environmental pollutants on human health.

Phosphodiesterase Inhibitors The chemical backbone of this compound is structurally relevant to research in neurodegenerative diseases. For example, derivatives have been investigated as inhibitors of phosphodiesterase 9 (PDE9), showing promise for the treatment of Alzheimer's disease (Wunder et al., 2005). Such studies highlight the potential for this compound's derivatives in therapeutic applications.

Molecular Switches Research into compounds that can act as molecular switches has shown that pyrimidinyl derivatives can serve as dual signaling chromogenic receptors, offering applications in colorimetric sensing for ions like F-/AcO- and Al3+ (Bhattacharyya et al., 2017). This suggests a role in the development of reversible test strips and sensors.